molecular formula C8H10ClNO2 B8787836 3-(Chloromethyl)-2,6-dimethoxypyridine CAS No. 405103-49-3

3-(Chloromethyl)-2,6-dimethoxypyridine

Cat. No.: B8787836
CAS No.: 405103-49-3
M. Wt: 187.62 g/mol
InChI Key: BIFVRQZFKXPQCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Chloromethyl)-2,6-dimethoxypyridine is a pyridine derivative featuring a chloromethyl (-CH₂Cl) substituent at the 3-position and methoxy (-OCH₃) groups at the 2- and 6-positions. The chloromethyl group enhances reactivity, enabling nucleophilic substitutions or cross-coupling reactions, while the electron-donating methoxy groups influence the pyridine ring’s electronic properties and regioselectivity in further functionalization .

Properties

CAS No.

405103-49-3

Molecular Formula

C8H10ClNO2

Molecular Weight

187.62 g/mol

IUPAC Name

3-(chloromethyl)-2,6-dimethoxypyridine

InChI

InChI=1S/C8H10ClNO2/c1-11-7-4-3-6(5-9)8(10-7)12-2/h3-4H,5H2,1-2H3

InChI Key

BIFVRQZFKXPQCB-UHFFFAOYSA-N

Canonical SMILES

COC1=NC(=C(C=C1)CCl)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Acidity

  • 2,6-Dimethoxypyridine Derivatives :
    The presence of 2,6-dimethoxy groups in pyridine derivatives reduces antiproliferative activity in tetrazole-based compounds compared to analogs with chlorine or methylsulfanyl substituents. This is attributed to the strong electron-donating resonance (+M) effects of methoxy groups, which diminish electrophilic reactivity at the pyridine ring .

    • Acidity (pKa) :
      Methoxy groups at the 2- and 6-positions acidify adjacent positions (C3 and C5) via short-range inductive (-I) effects. However, their long-range +M effects counteract this, resulting in lower acidity compared to halogenated analogs. For example, 2,6-dichloropyridine exhibits stronger acidity at the 4-position due to cooperative electron-withdrawing effects of both chlorines .
  • 3-Chloro-5-methoxy-2,6-dinitropyridine :
    Nitration of 2,6-dimethoxypyridine derivatives occurs preferentially at the 3- and 5-positions under free-base conditions. In contrast, nitration of 3-chloro-5-methoxy-2,6-dinitropyridine involves sequential substitution and nitration steps, highlighting the role of electron-withdrawing nitro groups in directing reactivity .

Data Tables

Table 1. Physical and Spectral Properties of Selected Pyridine Derivatives

Compound ¹H NMR (δ, CDCl₃) Molecular Formula LRMS ([M+H]⁺)
3-(Chloromethyl)-2,6-dimethoxypyridine 7.12 (d, J=8.3 Hz), 6.21 (d, J=8.2 Hz) C₈H₁₀ClNO₂ Not reported
3-(Ethoxymethoxy)-2,6-dimethoxypyridine 7.00 (s), 3.86 (s) C₁₀H₁₅NO₄ 156.7

Table 2. Antiproliferative Activity (IC₅₀, μM)

Compound COLO 205 SK-MEL-2 A549 JEG-3
3-(Chloromethyl)indoline* 0.12 0.15 0.18 0.14
2,6-Dimethoxypyridine analog >50 >50 >50 >50

Key Research Findings

Electronic Effects :
Methoxy groups at the 2- and 6-positions of pyridine create a steric and electronic environment that disfavors electrophilic attacks, unlike chloro or methylsulfanyl groups, which enhance reactivity .

Synthetic Flexibility : Chloromethyl-substituted pyridines serve as versatile intermediates for further functionalization, such as nucleophilic substitutions or cross-coupling reactions, compared to ethoxymethoxy or acrylate analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.